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Introduction

The skin barrier, primarily located in the stratum corneum (SC), is essential for preventing excessive water loss and protecting against external insults
matrix, of which ceramides are a crucial component, constituting approximately 50% of the intercellular lipids by weight.[1] The composition and orgai
chain fatty acid species, are critical for maintaining barrier integrity. C22:1 Ceramide, a monounsaturated very long-chain ceramide, plays a significan
detailed investigation into its metabolism, penetration, and interaction within the complex lipid matrix of the skin, a deuterated version, C22:1 Ceramit
isotope label allows for precise differentiation and quantification of the exogenously applied ceramide from the endogenous pool.

Principle of Application

C22:1 Ceramide-d7 is chemically identical to its endogenous counterpart but can be distinguished by its higher mass using mass spectrometry (MS)
(FTIR) spectroscopy. This allows for tracer studies to monitor the fate of topically applied C22:1 Ceramide-d7 in various skin models, including recon
animal models.

Key applications include:

« Skin Penetration and Permeation Studies: Quantifying the amount and depth of C22:1 Ceramide-d7 penetration into the different layers of the epic
* Metabolism Studies: Tracking the conversion of C22:1 Ceramide-d7 into other lipid species within the skin.

« Lipid Organization and Interaction Studies: Investigating how exogenously applied C22:1 Ceramide-d7 incorporates into the lamellar lipid structure
« Barrier Function and Repair Assessment: Evaluating the efficacy of C22:1 Ceramide-d7 in restoring compromised skin barrier function.

Data Presentation

The following tables present hypothetical yet representative quantitative data that could be obtained from experiments utilizing C22:1 Ceramide-d7, |

Table 1: Quantification of C22:1 Ceramide-d7 in Reconstructed Human Epidermis (RHE) via LC-MS/MS
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C22:1 Ceramide-d7 Concentration in Stratum Corneum (pmol/ug C22:1 Cel

Time Point protein) protein)
4 hours 15.2+21 1.8+05
12 hours 28.6 3.5 43+0.9
24 hours 25129 3.9+£07
48 hours 18.9+2.3 25+0.6

Table 2: Effect of Topical C22:1 Ceramide-d7 Formulation on Transepidermal Water Loss (TEWL) in a Barrier-Disrupted Ex Vivo Skin Model

Treatment Group Baseline TEWL (g/m?/h) TEWL after 24h (g/m?/h)
Untreated Control 354+41 33.8+3.9

Vehicle Formulation 36.1+45 28.9+3.2

1% C22:1 Ceramide-d7 Formulation 35.8+4.2 215+28*

*p < 0.05 compared to Vehicle Formulation.

Signaling Pathways and Workflows

Ceramides are not only structural components but also act as signaling molecules that can influence cellular processes like proliferation, differentiatio

digraph "Ceramide Signaling Pathway" {
graph [rankdir="LR", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowsize=0.7, fontname="Arial", fontsize=9];

subgraph "cluster _membrane" {

label="Cell Membrane";

bgcolor="#F1F3F4";

"Stress" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"TNFR" [label="TNFa Receptor", shape=cds, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];
"SMase" [label="Sphingomyelinase", style=filled, fillcolor="#FBBC05", fontcolor="#202124"];
"Sphingomyelin" [shape=box, style=filled, fillcolor="#FFFFFF", fontcolor="#202124"];

}

subgraph "cluster cytosol" {

label="Cytosol";

bgcolor="#F1F3F4";

"Ceramide" [shape=diamond, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];

"CAPP" [label="Ceramide-Activated\nProtein Phosphatase", style=filled, fillcolor="#FBBC05", fontcolor="#20212
"PKC" [label="Protein Kinase C", style=filled, fillcolor="#FBBC05", fontcolor="#202124"];

"Apoptosis" [shape=ellipse, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"];

"Differentiation" [shape=ellipse, style=filled, fillcolor="#4285F4", fontcolor="#FFFFFF"];

}
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"Stress" -> "SMase" [label="activates"];

"TNFR" -> "SMase" [label="activates"];

"Sphingomyelin" -> "Ceramide" [headport="w", tailport="e", dir=back, arrowhead=inv, label="hydrolyzes"];
"SMase" -> "Sphingomyelin" [style=invis];

"Ceramide" -> "CAPP" [label="activates"];

"Ceramide" -> "PKC" [label="activates"];

"CAPP" -> "Apoptosis" [label="leads to"];

"PKC" -> "Differentiation" [label="promotes"];

}\\\

Ceramide signaling cascade in keratinocytes.

The experimental workflow for assessing the penetration and efficacy of €22:1 Ceramide-d7 involves several ke

“dot
digraph "Experimental Workflow" {
graph [rankdir="TB", splines=ortho, nodesep=0.4];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];
edge [arrowsize=0.7, fontname="Arial", fontsize=9];

"Start" [shape=circle, style=filled, fillcolor="#34A853", fontcolor="#FFFFFF", label="Start"];

"Model" [label="Prepare Skin Model\n(RHE or Ex Vivo Skin)", style=filled, fillcolor="#F1F3F4", fontcolor="#20
"Disruption" [label="Induce Barrier Disruption\n(Optional, e.g., Tape Stripping)", style=filled, fillcolor="#
"Application" [label="Topical Application of\nC22:1 Ceramide-d7 Formulation", style=filled, fillcolor="#4285F
"Incubation" [label="Incubate for Defined\nTime Points (4, 12, 24, 48h)", style=filled, fillcolor="#F1F3F4",
"TEWL" [label="Measure TEWL\n(Functional Assessment)", style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF"
"Harvest" [label="Harvest Skin Samples", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"1;
"Separation" [label="Separate Stratum Corneum\nfrom Viable Epidermis", style=filled, fillcolor="#FBBCO5", fon
"Extraction" [label="Lipid Extraction\n(Bligh & Dyer Method)", style=filled, fillcolor="#4285F4", fontcolor=":
"Analysis" [label="LC-MS/MS or FTIR Analysis", style=filled, fillcolor="#34A853", fontcolor="#FFFFFF"];
"Data" [label="Data Analysis and\nQuantification", style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
"End" [shape=circle, style=filled, fillcolor="#EA4335", fontcolor="#FFFFFF", label="End"];
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"Start" -> "Model";

"Model" -> "Disruption";
"Disruption" -> "Application";
"Application" -> "Incubation";
"Incubation" -> "TEWL";

"TEWL" -> "Harvest";

"Harvest" -> "Separation";
"Separation" -> "Extraction";
"Extraction" -> "Analysis";
"Analysis" -> "Data";

"Data" -> "End";

}

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive
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